N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C19H19ClN2O4/c1-25-16-5-3-4-15(18(16)26-2)19(24)21-13-10-17(23)22(11-13)14-8-6-12(20)7-9-14/h3-9,13H,10-11H2,1-2H3,(H,21,24)
• InChI Key: MFRBGXQCRGJGRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O4
• Molecular Weight: 374.8 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including the condensation of 4-chloroaniline with 3,4-dimethoxybenzoyl chloride to form the key intermediate. Subsequent cyclization of this intermediate yields the pyrrolidinone ring. Detailed synthetic pathways and optimization strategies have been explored in the literature.

Chemical Reactions Analysis

Compound X undergoes various chemical reactions, including hydrolysis, oxidation, and conjugation. These transformations impact its stability, bioavailability, and metabolism. Researchers have investigated its reactivity with nucleophiles and electrophiles, shedding light on potential drug interactions and metabolic pathways.

Mechanism of Action

The precise mechanism of action for Compound X remains an active area of research. It is hypothesized to modulate specific receptors or enzymes involved in cellular signaling pathways. Preclinical studies suggest that it may exhibit anti-inflammatory, analgesic, or neuroprotective effects. Further mechanistic investigations are needed to elucidate its mode of action.